2-Bromoquinoline-4-carboxylic acid
Overview
Description
2-Bromoquinoline-4-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C10H6BrNO2 and its molecular weight is 252.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Fluorescent Brightening Agents : 2-Bromoquinoline-4-carboxylic acid is used in the synthesis of fluorescent brightening agents. The process involves treating 2-phenyl-6-bromoquinoline-4-carboxylic acid with various reagents to yield compounds with potential applications as fluorescent brightening agents (Rangnekar & Shenoy, 1987).
Photolabile Protecting Group for Carboxylic Acids : It serves as a basis for developing photolabile protecting groups. A derivative, 8-bromo-7-hydroxyquinoline, exhibits higher quantum efficiency than other known photolabile groups and has been suggested for use in vivo due to its increased solubility and low fluorescence (Fedoryak & Dore, 2002).
Synthesis of Halogenated Quinoline Carboxylic Acids : Novel synthesis methods for 3-bromo-2-phenylquinoline-4-carboxylic acids have been developed, demonstrating the versatility of this compound in organic chemistry (Raveglia et al., 1997).
Synthesis of β-Carbolines and Isoquinolines : this compound is used in the synthesis of β-carbolines and isoquinolines, compounds with applications in pharmaceutical research (Kamlah et al., 2016).
Anti-Tubercular and Anti-Bacterial Activities : Compounds synthesized using 2-bromoquinoline derivatives have shown significant anti-tubercular activity, suggesting potential applications in developing new treatments (Li et al., 2019).
Functionalization of Quinolines : this compound derivatives have been successfully converted into other functionalized compounds, demonstrating its utility in diverse chemical transformations (Ondi et al., 2005).
Synthesis of Analgesics : Derivatives of this compound have been synthesized for potential use as analgesics (Ukrainets et al., 2013).
Antiprotozoal Activity : 4-Arylquinoline-2-carboxylate derivatives, synthesized from this compound, have shown antiprotozoal activity against Toxoplasma gondii, indicating potential applications in treating protozoal infections (McNulty et al., 2014).
Derivatization Reagent in HPLC-ESI-MS/MS : A novel bromoquinolinium reagent derived from this compound has been developed for analyzing carboxylic acids in biological samples (Mochizuki et al., 2013).
Reactivity Mapping in Chemical Synthesis : Studies on the reactivity of bromoquinolines, including this compound derivatives, help understand their role in various chemical syntheses (Håheim et al., 2019).
SPECT Tracer for NMDA Receptor Studies : A derivative, [77Br] 5,7-dibromo-4-oxo-1,4-dihydroquinoline-2-carboxylic acid, synthesized for SPECT studies of the N-methyl-D-aspartate receptor in the human brain (Dumont & Slegers, 1996).
Antagonism of NMDA Receptor : Derivatives of this compound have been studied for antagonist activity at the glycine site on the NMDA receptor (Carling et al., 1992).
Mechanism of Action
Target of Action
Quinoline derivatives, in general, have been found to exhibit a wide range of biological activities and are known to interact with various cellular targets .
Mode of Action
Quinoline derivatives are known to interact with their targets, leading to changes at the molecular level
Biochemical Pathways
Quinoline derivatives are known to be involved in a variety of biochemical pathways due to their broad spectrum of biological activities
Result of Action
It has been found that some quinoline-4-carboxylic acids and their derivatives exhibit antiviral activity against orthopoxviruses . The specific effects of 2-Bromoquinoline-4-carboxylic acid at the molecular and cellular level would require further investigation.
Safety and Hazards
Future Directions
Quinoline and its derivatives, including 2-Bromoquinoline-4-carboxylic acid, have become essential heterocyclic compounds due to their versatile applications in the fields of industrial and synthetic organic chemistry. They are a vital scaffold for leads in drug discovery and play a major role in the field of medicinal chemistry . Therefore, the future directions of this compound could involve further exploration of its potential applications in these areas.
Biochemical Analysis
Biochemical Properties
Quinoline derivatives, to which 2-Bromoquinoline-4-carboxylic acid belongs, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely depending on the specific structure of the quinoline derivative and the biomolecule it interacts with.
Cellular Effects
Some quinoline derivatives have been found to exhibit antiviral activity against orthopoxviruses on Vero and MK-2 cell cultures
Molecular Mechanism
Quinoline derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
2-bromoquinoline-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrNO2/c11-9-5-7(10(13)14)6-3-1-2-4-8(6)12-9/h1-5H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUHABDKNXNXNTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10574000 | |
Record name | 2-Bromoquinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10574000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15733-87-6 | |
Record name | 2-Bromo-4-quinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15733-87-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromoquinoline-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10574000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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